2-[(3,4-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-4,5-diphenyl-1-propylimidazole
• InChI: InChI=1S/C25H22Cl2N2S/c1-2-15-29-24(20-11-7-4-8-12-20)23(19-9-5-3-6-10-19)28-25(29)30-17-18-13-14-21(26)22(27)16-18/h3-14,16H,2,15,17H2,1H3
• InChI Key: MSKCDTIKASBJNW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(N=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H22Cl2N2S
• Molecular Weight: 453.4 g/mol

Description

2-[(3,4-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole, commonly referred to as DCBSI, is a synthetic molecule that has been used in a variety of scientific research applications. DCBSI has a wide range of biochemical and physiological effects, and has been studied for its potential to be used in laboratory experiments. In

Scientific Research Applications

DCBSI has been used in a variety of scientific research applications, including the study of the effects of endocrine disruptors on the reproductive system, the study of the mechanisms of action of anti-inflammatory drugs, and the study of the effects of environmental pollutants on the immune system. Additionally, DCBSI has been used in the development of novel drugs, as well as in the study of the mechanisms of action of existing drugs.

Mechanism of Action

The mechanism of action of DCBSI is not fully understood, but it is believed to involve the binding of DCBSI to a variety of receptors in the body, such as the estrogen receptor and the androgen receptor. DCBSI has been shown to interact with a variety of other proteins and enzymes, including cytochrome P450 enzymes, and is believed to play a role in modulating the activity of these proteins and enzymes.
Biochemical and Physiological Effects
DCBSI has been shown to have a wide range of biochemical and physiological effects. In laboratory studies, DCBSI has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, DCBSI has been shown to have a variety of endocrine-disrupting effects, including the stimulation of estrogen production and the inhibition of androgen production.

Advantages and Limitations for Lab Experiments

The primary advantage of using DCBSI in laboratory experiments is that it is a relatively safe and non-toxic molecule. Additionally, DCBSI is relatively easy to synthesize and is relatively inexpensive. The primary limitation of using DCBSI in laboratory experiments is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects.

Future Directions

There are a variety of potential future directions for the use of DCBSI in scientific research. One potential future direction is to explore the effects of DCBSI on other receptors, such as the glucocorticoid receptor and the progesterone receptor. Additionally, further research is needed to explore the potential therapeutic applications of DCBSI, such as its potential use as an anti-inflammatory or anti-cancer agent. Additionally, further research is needed to explore the potential environmental effects of DCBSI, such as its potential to disrupt the endocrine system of wildlife. Finally, further research is needed to explore the potential interactions of DCBSI with other molecules, such as hormones and drugs.

Synthesis Methods

DCBSI is synthesized by a two-step process that involves the reaction of 3,4-dichlorobenzylsulfanyl chloride with 4,5-diphenyl-1-propyl-1H-imidazole in the presence of anhydrous potassium carbonate. The reaction is carried out in an ethyl acetate solvent at room temperature, and the resulting product is purified by column chromatography.